(3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid

• Molecular Formula: C22H30O6S2
• Molecular Weight: 454.6 g/mol
• IUPAC Name: 2-[3-[(1R,2S,3R)-3-hydroxy-2-[(E,3S)-3-hydroxy-4-[3-(methoxymethyl)phenyl]but-1-enyl]-5-oxocyclopentyl]sulfanylpropylsulfanyl]acetic acid
• InChI: InChI=1S/C22H30O6S2/c1-28-13-16-5-2-4-15(10-16)11-17(23)6-7-18-19(24)12-20(25)22(18)30-9-3-8-29-14-21(26)27/h2,4-7,10,17-19,22-24H,3,8-9,11-14H2,1H3,(H,26,27)/b7-6+/t17-,18+,19-,22-/m1/s1
• InChI Key: HPGFXJSSALETIS-UCWXVSLCSA-N
• Isomeric SMILES: COCC1=CC=CC(=C1)C[C@@H](/C=C/[C@H]2[C@@H](CC(=O)[C@@H]2SCCCSCC(=O)O)O)O
• Canonical SMILES: COCC1=CC=CC(=C1)CC(C=CC2C(CC(=O)C2SCCCSCC(=O)O)O)O

Description

This compound is a structurally complex molecule featuring:

• A cyclopentane ring substituted with hydroxyl (-OH), oxo (=O), and sulfanyl (-S-) groups.
• An (E)-(S)-configured but-1-enyl chain bearing a 3-methoxymethyl-phenyl moiety.
• A propylsulfanyl-acetic acid side chain, contributing to its polar and reactive properties.

Biological Activity

The compound (3-{(1R,2S,3R)-3-Hydroxy-2-[(E)-(S)-3-hydroxy-4-(3-methoxymethyl-phenyl)-but-1-enyl]-5-oxo-cyclopentylsulfanyl}-propylsulfanyl)-acetic acid (referred to as "Compound A") is a complex organic molecule with potential therapeutic applications. This article discusses its biological activity, including anti-cancer properties, mechanisms of action, and relevant case studies.

Chemical Structure

Compound A features a unique structural configuration that includes hydroxy groups, a cyclopentyl moiety, and sulfanyl groups. The presence of methoxy and hydroxy substituents suggests potential interactions with biological systems.

Anti-Cancer Properties

Recent studies have highlighted the anti-cancer potential of compounds similar to Compound A. For instance, methoxystilbene derivatives exhibit significant cytotoxic effects against various cancer cell lines, including ovarian and breast cancers. These compounds induce apoptosis and inhibit cell proliferation through multiple pathways.

Key Findings:

• Cytotoxicity: Compound A and its derivatives have demonstrated cytotoxic effects in vitro against cancer cell lines such as SKOV-3 (ovarian cancer) and MCF-7 (breast cancer) .
• Mechanism of Action: The anti-proliferative effects are associated with the induction of G2/M phase cell cycle arrest and modulation of key signaling pathways involved in apoptosis .

The biological activity of Compound A can be attributed to several mechanisms:

• Apoptosis Induction: Like other methoxystilbene derivatives, Compound A may trigger apoptosis through the intrinsic pathway involving mitochondrial membrane potential disruption and activation of caspases.
• Cell Cycle Arrest: Studies suggest that Compound A can induce G2/M phase arrest in cancer cells, preventing further proliferation .
• Gene Expression Modulation: The compound has been shown to regulate the expression of genes related to cell survival and apoptosis, such as SMAD7 and THBS1 .

Case Studies

Several studies have explored the effects of similar compounds on cancer cells:

• Study 1: A study on DMU-214 (a methoxystilbene) revealed its ability to inhibit migration and proliferation in SKOV-3 cells. The compound down-regulated genes associated with cancer progression, suggesting a similar mechanism may be applicable to Compound A .
• Study 2: Research indicates that methoxystilbenes can enhance the efficacy of traditional chemotherapeutics like cisplatin by sensitizing resistant cancer cells .

Data Table: Biological Activity Overview

Activity	Effect	Cell Line	Reference
Cytotoxicity	Induces apoptosis	SKOV-3
Cell Cycle Arrest	G2/M phase arrest	MCF-7
Gene Expression Modulation	Up-regulates SMAD7, THBS1	SKOV-3

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Structural Analogues and Functional Group Analysis

The compound shares functional and structural motifs with several bioactive molecules:

Compound	Molecular Formula	Key Functional Groups	Biological Activity	Reference
Target Compound	C₂₃H₃₀O₆S₂	Cyclopentane, sulfanyl, hydroxyl, oxo, methoxymethyl-phenyl	Hypothesized anti-inflammatory/antimicrobial
U 68215	C₂₈H₃₈O₇	Cyclopenta[g]naphthalene, hydroxyl, cyclohexyl	Unknown (pharmaceutical intermediate)
3-O-Feruloylquinic Acid	C₁₇H₂₀O₉	Cyclohexane, hydroxyl, methoxyphenyl	Antioxidant, anti-inflammatory
[(1R)-2-methoxy-...]phosphonic Acid	C₁₃H₁₉N₂O₈P	Cyclopentane, phosphonic acid, pyrimidinone	Enzyme inhibition (kinases/nucleases)

Key Observations:

Cyclopentane vs.

Sulfanyl vs. Phosphonic Acid Groups : Sulfanyl (-S-) groups enhance nucleophilicity and metal chelation, whereas phosphonic acid groups in analogs like improve enzyme inhibition via charge interactions.

Stereochemical Complexity : The (1R,2S,3R) configuration distinguishes the target compound from simpler analogs like feruloylquinic acid, which lack defined stereocenters in their side chains .

Pharmacokinetic and Physicochemical Comparisons

• Polarity: The acetic acid moiety increases water solubility compared to non-polar analogs like U 68215 .
• Metabolic Stability: The methoxymethyl-phenyl group may reduce oxidative metabolism relative to hydroxylated phenylpropenoids in Populus buds .

Q & A

Q. How to integrate real-time analytics (PAT) into continuous-flow synthesis?

• Methodology : Implement process analytical technology (PAT) tools like inline FTIR or Raman spectroscopy to monitor intermediate formation. Use feedback loops to adjust residence time or reagent stoichiometry dynamically .